6-[(4-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C18H16N4OS2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 6-[(4-methylphenoxy)methyl]-3-(phenylsulfanylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H16N4OS2/c1-13-7-9-14(10-8-13)23-11-17-21-22-16(19-20-18(22)25-17)12-24-15-5-3-2-4-6-15/h2-10H,11-12H2,1H3
• InChI Key: ZOMDEHVCGIZGAT-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC2=NN3C(=NN=C3S2)CSC4=CC=CC=C4

Description

6-[(4-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential in various scientific research applications. This compound has been synthesized using different methods and has been shown to have promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-[(4-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
6-[(4-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis in cancer cells, inhibit their growth, and reduce their migration and invasion abilities. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-[(4-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as an anticancer agent. However, one of the limitations of using this compound is its toxicity. Further studies are required to determine the optimal dosage and administration route to minimize toxicity.

Future Directions

There are several future directions for research on 6-[(4-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is to determine the optimal dosage and administration route to minimize toxicity. Another area of research is to investigate the potential of this compound in combination with other anticancer agents. Additionally, further studies are required to fully understand the mechanism of action of this compound.

Synthesis Methods

The synthesis of 6-[(4-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been achieved by several methods. One of the most common methods is the reaction of 4-methylphenol, phenylsulfanylacetic acid, and 4-amino-5-mercapto-1,2,4-triazole in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the product is obtained in good yield.

Scientific Research Applications

6-[(4-Methylphenoxy)methyl]-3-[(phenylsulfanyl)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential in various scientific research applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit their growth.